N'-(2-ethoxy-5-methoxybenzylidene)-2-(4-iodophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]-2-(4-iodophenoxy)acetamide
• InChI: InChI=1S/C18H19IN2O4/c1-3-24-17-9-8-16(23-2)10-13(17)11-20-21-18(22)12-25-15-6-4-14(19)5-7-15/h4-11H,3,12H2,1-2H3,(H,21,22)/b20-11+
• InChI Key: ZKTIEDZVNXMPJH-RGVLZGJSSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)C=NNC(=O)COC2=CC=C(C=C2)I
• Isomeric SMILES: CCOC1=C(C=C(C=C1)OC)/C=N/NC(=O)COC2=CC=C(C=C2)I
• Molecular Formula: C18H19IN2O4
• Molecular Weight: 454.3 g/mol

Description

N'-(2-ethoxy-5-methoxybenzylidene)-2-(4-iodophenoxy)acetohydrazide is a compound likely to be of interest in the field of organic chemistry and materials science due to its potential for forming stable crystalline structures and exhibiting interesting chemical and physical properties. The analysis of similar compounds provides insights into its synthesis, structural characteristics, and potential applications.

Synthesis Analysis

The synthesis of related acetohydrazide derivatives involves condensation reactions between appropriate aldehydes and hydrazide compounds in the presence of a catalyst or under reflux conditions in ethanol or other suitable solvents. For instance, the synthesis of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide demonstrates a yield of 88% under acid-catalyzed conditions in ethanol, suggesting a similar approach could be adapted for the target compound (Alotaibi et al., 2018).

Molecular Structure Analysis

Crystallographic studies on similar compounds, like various acetohydrazide derivatives, reveal that they often crystallize in monoclinic or orthorhombic systems with specific space groups. These compounds exhibit a range of hydrogen bonding patterns contributing to their stability and molecular arrangements in the crystal lattice (Jia-ming, 2009).

Chemical Reactions and Properties

Acetohydrazides typically engage in various chemical reactions, including condensation with aldehydes to form Schiff bases, cyclization reactions to form heterocyclic compounds, and reactions with metal ions to form complexes. These reactions are influenced by the substituents on the benzylidene and phenoxy components, affecting the compound's reactivity and the formation of products with potential biological activities (Bekircan et al., 2014).